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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B155529 Get Quote

An In-depth Technical Guide on the Biodegradability and Environmental Fate of 1-Tridecanol

Introduction
1-Tridecanol (CAS No. 112-70-9), a long-chain primary fatty alcohol, is an organic compound

with the chemical formula C13H28O.[1][2] At room temperature, it exists as a colorless to pale

yellow liquid or a white solid with a faint, fatty, or mild, pleasant odor.[1][3] It is characterized by

a polar hydroxyl group and a significant lipophilic character due to its thirteen-carbon alkyl

chain.[3] This compound is utilized in the manufacturing of surfactants, plasticizers, and

emollients for cosmetic formulations. It also serves as an intermediate in the synthesis of esters

for lubricants and fragrance carriers. Given its applications, understanding its biodegradability

and environmental fate is crucial for assessing its ecological impact.

Biodegradability
1-Tridecanol is considered to be readily biodegradable. Aerobic biodegradation is the primary

mechanism for its removal from the environment.

Aerobic Biodegradation
Studies have demonstrated the susceptibility of 1-Tridecanol to aerobic biodegradation. In a

key study following the Japanese MITI (Ministry of International Trade and Industry) test, which

is equivalent to OECD Guideline 301C, 1-Tridecanol at a concentration of 100 mg/L achieved

100% of its theoretical biochemical oxygen demand (BOD) within 14 days using an activated
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sludge inoculum. This rapid and complete degradation confirms its classification as a readily

biodegradable substance.

The rate of biodegradation in activated sludge has also been quantified. The zero-order and

first-order biodegradation rates were determined to be 1.04 x 10⁻² ppm/hr and 5.2 x 10⁻³ 1/hr,

respectively. Based on the first-order rate constant, the biodegradation half-life of 1-Tridecanol
in an activated sludge environment is calculated to be approximately 5.6 days.

Environmental Fate
The environmental distribution and persistence of 1-Tridecanol are governed by its

physicochemical properties, including its low water solubility, low vapor pressure, and high

octanol-water partition coefficient.

Quantitative Environmental Fate Data
The following table summarizes key quantitative data related to the environmental fate of 1-
Tridecanol.
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Parameter Value Reference

Biodegradation

Ready Biodegradability
Confirmed to be readily

biodegradable.

Biodegradation Rate

(Japanese MITI test)

100% of theoretical BOD in 14

days.

First-Order Biodegradation

Rate (Activated Sludge)
5.2 x 10⁻³ 1/hr

Biodegradation Half-life

(Activated Sludge)
5.6 days (calculated)

Physicochemical Properties

Water Solubility
2.4 x 10⁻³ g/L at 25°C

(Insoluble)

Vapor Pressure 4.36 x 10⁻⁴ mm Hg at 25°C

Log Octanol-Water Partition

Coefficient (Log Kow)
5.82

Environmental Distribution

Estimated Soil Organic

Carbon-Water Partitioning

Coefficient (Koc)

35,000

Estimated Henry's Law

Constant
1.3 x 10⁻⁴ atm-cu m/mole

Estimated Bioconcentration

Factor (BCF)
600

Atmospheric Fate

Atmospheric Half-life (vs. OH

radicals)
20 hours (estimated)

Aquatic Fate
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Volatilization Half-life (Model

River)
14 hours (estimated)

Volatilization Half-life (Model

Lake)
8.5 days (estimated)

Volatilization Half-life (Model

Pond, with adsorption)
16 years (estimated)

Fate in Different Environmental Compartments
Soil: With a high estimated soil organic carbon-water partitioning coefficient (Koc) of 35,000,

1-Tridecanol is expected to be immobile in soil. Adsorption to soil organic matter is the

dominant process, which will attenuate its volatilization from moist soil surfaces. Volatilization

from dry soil is not expected to be significant due to its low vapor pressure. Biodegradation is

an important fate process in the terrestrial environment.

Water: If released into water, 1-Tridecanol is expected to strongly adsorb to suspended

solids and sediment. While volatilization from the water surface is a potential fate process,

with estimated half-lives of 14 hours and 8.5 days for a model river and lake respectively, this

process is significantly attenuated by adsorption. When considering adsorption, the

volatilization half-life from a model pond is estimated to be 16 years. Biodegradation is

expected to be a rapid removal process in aquatic environments. Hydrolysis is not an

important environmental fate process as 1-Tridecanol lacks functional groups that hydrolyze

under environmental conditions.

Atmosphere: Due to its low vapor pressure, 1-Tridecanol is expected to exist solely in the

vapor phase in the ambient atmosphere. In the atmosphere, it is degraded by reacting with

photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is 20

hours.

Bioaccumulation Potential
An estimated Bioconcentration Factor (BCF) of 600 suggests that 1-Tridecanol has a high

potential for bioconcentration in aquatic organisms. However, its ready biodegradability may

mitigate the extent of bioaccumulation.
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Experimental Protocols
The biodegradability of 1-Tridecanol is primarily assessed using standardized methods such

as the OECD 301 guidelines. The Japanese MITI test, which was used to generate key data for

this compound, is analogous to the OECD 301C test. A commonly used and versatile method

for assessing ready biodegradability is the OECD 301F (Manometric Respirometry Test).

OECD 301F: Manometric Respirometry Test
Objective: To determine the ready biodegradability of a chemical substance by an aerobic

microbial inoculum by measuring the oxygen consumed. A substance is considered readily

biodegradable if it reaches ≥60% of its theoretical oxygen demand (ThOD) within a 10-day

window during the 28-day test period.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

activated sludge from a sewage treatment plant and incubated in a closed flask with a

headspace of air. The consumption of oxygen is measured by monitoring the change in

pressure in the respirometer. The amount of oxygen consumed by the microbial population

during the degradation of the test substance, corrected for the oxygen uptake of a blank

control, is expressed as a percentage of the ThOD.

Apparatus:

Manometric respirometer (e.g., automated coulometer).

Temperature-controlled incubator (22 ± 1°C).

Flasks of suitable volume with stirrers.

Apparatus for CO2 absorption (e.g., potassium hydroxide solution in a separate cup within

the flask).

Procedure:

Preparation of Mineral Medium: Prepare a mineral medium containing essential mineral salts

(e.g., potassium phosphate, magnesium sulfate, calcium chloride, ferric chloride). The pH

should be adjusted to 7.4 ± 0.2.
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Inoculum Preparation: The inoculum is typically activated sludge from a sewage treatment

plant that treats predominantly domestic sewage. It is often washed and aerated before use

to reduce the blank respiration rate. The final concentration in the test medium should be

around 30 mg/L of suspended solids.

Test Substance and Control Preparation: The test substance is added to the mineral medium

to achieve a concentration that will yield sufficient oxygen demand, typically 100 mg/L.

Test Vessels: Contain mineral medium, inoculum, and the test substance.

Blank Control Vessels: Contain mineral medium and inoculum only, to measure the

endogenous respiration of the microorganisms.

Reference Control Vessels: Contain a readily biodegradable reference substance (e.g.,

sodium benzoate or aniline) to check the viability of the inoculum.

Incubation: The prepared flasks are placed in the respirometer and incubated at a constant

temperature (22 ± 1°C) in the dark for 28 days. The contents of the flasks are stirred

continuously.

Measurement: The oxygen consumption is measured at regular intervals for 28 days by the

respirometer.

Data Analysis: The percentage of biodegradation is calculated as follows: % Biodegradation

= [(O₂ consumed by test substance - O₂ consumed by blank) / ThOD] x 100 The Theoretical

Oxygen Demand (ThOD) is calculated based on the elemental formula of 1-Tridecanol
(C13H28O).

Visualizations
Biodegradation Pathway of 1-Tridecanol
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Caption: Conceptual aerobic biodegradation pathway of 1-Tridecanol.

Experimental Workflow for OECD 301F Test
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Caption: Experimental workflow for the OECD 301F biodegradability test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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